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Introduction: This document provides a comprehensive technical overview of the radioisotope

Iodine-131 (¹³¹I), often referred to in the context of its medical and industrial applications. It is

presumed that the query regarding "HS-131" was a typographical error, as Iodine-131 is the

scientifically recognized radioisotope fitting the descriptive context of a medically relevant

radioisotope with a short half-life. This guide synthesizes key data on its physical properties,

decay characteristics, and biological interactions, supported by experimental methodologies

and data visualizations.

Core Properties of Iodine-131
Iodine-131 is a significant radioisotope of iodine that was discovered in 1938 by Glenn Seaborg

and John Livingood at the University of California, Berkeley.[1] It is a key product of nuclear

fission and is widely utilized in nuclear medicine for both diagnostic and therapeutic purposes.

[1][2]

Physical and Chemical Characteristics
Iodine-131 is a non-metallic, purplish-black crystalline solid in its pure form.[3] However, it

readily combines with other elements and is typically found as a compound.[3] It dissolves

easily in water or alcohol and can undergo sublimation, changing directly from a solid to a gas.

[3]
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Radiological Data Summary
The fundamental radiological properties of Iodine-131 are summarized in the table below.

Property Value Citations

Physical Half-Life 8.0249 days [1][4]

Decay Mode Beta (β⁻) and Gamma (γ) [1][3]

Primary Beta Energy 606 keV (max) [1]

Primary Gamma Energy 364 keV [1]

Biological Half-Life (unbound) 120-138 days [5]

Effective Half-Life (unbound) 7.6 days [5]

Specific Activity (max) 1.24 x 10⁵ Ci/g (4,600 TBq/g) [5]

Radioactive Decay and Cellular Effects
Iodine-131 decays primarily through beta emission, which is responsible for approximately 90%

of its radiation damage to tissue.[1] The beta particles have a tissue penetration range of 0.6 to

2 millimeters, leading to localized cellular damage.[1] This decay process transforms Iodine-

131 into a stable isotope of Xenon (¹³¹Xe).

Decay Pathway Diagram
The following diagram illustrates the radioactive decay pathway of Iodine-131.
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Fig. 1: Radioactive Decay of Iodine-131

Iodine-131 (¹³¹I)
Half-life: ~8.02 days
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Fig. 2: Generalized In Vivo Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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